4-Bromobutyronitrile 4-Bromobutyronitrile
Brand Name: Vulcanchem
CAS No.: 1253-67-4
VCID: VC20959487
InChI: InChI=1S/C24H33NO5/c1-6-13-25(16-24(7-2,17-26)19-11-9-8-10-12-19)23(27)18-14-20(28-3)22(30-5)21(15-18)29-4/h8-12,14-15,26H,6-7,13,16-17H2,1-5H3
SMILES: C(CC#N)CBr
Molecular Formula: C24H33NO5
Molecular Weight: 415.5 g/mol

4-Bromobutyronitrile

CAS No.: 1253-67-4

Cat. No.: VC20959487

Molecular Formula: C24H33NO5

Molecular Weight: 415.5 g/mol

* For research use only. Not for human or veterinary use.

4-Bromobutyronitrile - 1253-67-4

Specification

CAS No. 1253-67-4
Molecular Formula C24H33NO5
Molecular Weight 415.5 g/mol
IUPAC Name N-[2-(hydroxymethyl)-2-phenylbutyl]-3,4,5-trimethoxy-N-propylbenzamide
Standard InChI InChI=1S/C24H33NO5/c1-6-13-25(16-24(7-2,17-26)19-11-9-8-10-12-19)23(27)18-14-20(28-3)22(30-5)21(15-18)29-4/h8-12,14-15,26H,6-7,13,16-17H2,1-5H3
Standard InChI Key CNBMGHRDCCWIOB-UHFFFAOYSA-N
SMILES C(CC#N)CBr
Canonical SMILES CCCN(CC(CC)(CO)C1=CC=CC=C1)C(=O)C2=CC(=C(C(=C2)OC)OC)OC
Boiling Point 206.0 °C

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